Cas no 1154550-30-7 (2-(4-Aminopiperidin-1-yl)-N,N-bis(propan-2-yl)acetamide)

• Product Name: 2-(4-Aminopiperidin-1-yl)-N,N-bis(propan-2-yl)acetamide
• CAS No: 1154550-30-7
• MF: C₁₃H₂₇N₃O
• MW: 241.372983217239
• CID: 4773163
• Update Time: 2025-10-28

2-(4-Aminopiperidin-1-yl)-N,N-bis(propan-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-aminopiperidin-1-yl)-N,N-bis(propan-2-yl)acetamide
• 2-(4-aminopiperidin-1-yl)-N,N-di(propan-2-yl)acetamide
• 2-(4-Aminopiperidin-1-yl)-N,N-bis(propan-2-yl)acetamide

• Inchi： 1S/C13H27N3O/c1-10(2)16(11(3)4)13(17)9-15-7-5-12(14)6-8-15/h10-12H,5-9,14H2,1-4H3
• InChI Key： BXYPGFICXRFLPQ-UHFFFAOYSA-N
• SMILES： O=C(CN1CCC(CC1)N)N(C(C)C)C(C)C

Computed Properties

• Exact Mass: 241.215412493 g/mol
• Monoisotopic Mass: 241.215412493 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 49.6
• Molecular Weight: 241.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(4-Aminopiperidin-1-yl)-N,N-bis(propan-2-yl)acetamide

2-(4-Aminopiperidin-1-yl)-N,N-bis(propan-2-yl)acetamide: A Comprehensive Overview

The compound 2-(4-Aminopiperidin-1-yl)-N,N-bis(propan-2-yl)acetamide, identified by the CAS number 1154550-30-7, is a chemically synthesized molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of amine derivatives, specifically featuring a piperidine ring substituted with an amino group and an acetamide moiety. The structure of this molecule is characterized by its flexible backbone, which allows for diverse interactions in biological systems and chemical reactions.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging modern techniques such as molecular engineering and catalytic processes. Researchers have explored its synthesis through various pathways, including nucleophilic substitution and condensation reactions, to optimize yield and purity. The molecule's unique structure has been found to exhibit interesting properties, particularly in the context of drug design and material science.

In terms of pharmacological applications, studies have highlighted the potential of 2-(4-Aminopiperidin-1-yl)-N,N-bis(propan-2-yl)acetamide as a precursor for bioactive compounds. Its ability to form hydrogen bonds and participate in π-interactions makes it a promising candidate for modulating enzyme activity or serving as a scaffold for drug delivery systems. Recent research has focused on its role in neuroprotective agents and its potential to inhibit specific enzymes implicated in neurodegenerative diseases.

The chemical stability of this compound under various conditions has also been a subject of interest. Investigations into its thermal stability, hydrolytic resistance, and reactivity under different pH levels have provided valuable insights into its suitability for large-scale industrial applications. For instance, its resistance to degradation under physiological conditions suggests its potential use in pharmaceutical formulations requiring prolonged stability.

Beyond pharmacology, this compound has shown promise in material science, particularly in the development of novel polymers and coatings. Its ability to act as a versatile building block allows for the creation of materials with tailored properties, such as enhanced mechanical strength or improved adhesion characteristics. Recent studies have explored its integration into polymeric matrices, demonstrating its potential in creating advanced materials for aerospace and biomedical applications.

In conclusion, the compound 2-(4-Aminopiperidin-1-yl)-N,N-bis(propan-2-yl)acetamide, with CAS number 1154550-30-7, represents a multifaceted molecule with wide-ranging applications across various scientific domains. Its unique chemical structure, coupled with recent advancements in synthesis and application studies, underscores its significance as a valuable tool in both academic research and industrial innovation.